3-(acetylamino)-N,N-dipropylbenzamide

• IUPAC Name: 3-acetamido-N,N-dipropylbenzamide
• InChI: InChI=1S/C15H22N2O2/c1-4-9-17(10-5-2)15(19)13-7-6-8-14(11-13)16-12(3)18/h6-8,11H,4-5,9-10H2,1-3H3,(H,16,18)
• InChI Key: NOOAMEIEQXPDEF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC(=CC=C1)NC(=O)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

3-(acetylamino)-N,N-dipropylbenzamide, also known as APDB, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. APDB is a structural analog of 3,4-methylenedioxy-N-methylamphetamine (MDMA), a popular recreational drug. However, unlike MDMA, APDB has not gained much popularity as a recreational drug due to its limited psychoactive effects. Instead, it has found applications in scientific research as a tool for studying the central nervous system.

Mechanism of Action

3-(acetylamino)-N,N-dipropylbenzamide acts as a serotonin and dopamine releaser by binding to the serotonin and dopamine transporters and inhibiting their reuptake. This leads to an increase in the levels of serotonin and dopamine in the synaptic cleft, resulting in enhanced neurotransmission. The exact mechanism of action of 3-(acetylamino)-N,N-dipropylbenzamide is not fully understood, but it is believed to involve the activation of the 5-HT2A receptor and the dopamine D1 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(acetylamino)-N,N-dipropylbenzamide are similar to those of MDMA, but with less potent effects. 3-(acetylamino)-N,N-dipropylbenzamide increases the levels of serotonin and dopamine in the brain, leading to enhanced neurotransmission. This results in a range of physiological and psychological effects, including increased heart rate, blood pressure, body temperature, and feelings of euphoria and empathy. However, the effects of 3-(acetylamino)-N,N-dipropylbenzamide are less pronounced compared to MDMA, and it has a shorter duration of action.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(acetylamino)-N,N-dipropylbenzamide in lab experiments include its relatively simple synthesis, low cost, and availability. It is also less potent and has fewer side effects compared to MDMA, making it a safer alternative for animal studies. However, the limitations of using 3-(acetylamino)-N,N-dipropylbenzamide include its limited psychoactive effects, which may not be suitable for certain types of studies. It also has a shorter duration of action compared to MDMA, which may require more frequent dosing in experiments.

Future Directions

There are several future directions for research on 3-(acetylamino)-N,N-dipropylbenzamide. One area of interest is the role of 3-(acetylamino)-N,N-dipropylbenzamide in the treatment of psychiatric disorders such as depression and anxiety. 3-(acetylamino)-N,N-dipropylbenzamide has been shown to have antidepressant and anxiolytic effects in animal studies, and further research could explore its potential therapeutic applications. Another area of interest is the development of new analogs of 3-(acetylamino)-N,N-dipropylbenzamide with enhanced potency and selectivity for serotonin and dopamine receptors. These analogs could be used as tools for studying the central nervous system and could have potential therapeutic applications. Overall, 3-(acetylamino)-N,N-dipropylbenzamide has the potential to be a valuable tool for scientific research and could lead to new insights into the functioning of the central nervous system.

Synthesis Methods

The synthesis of 3-(acetylamino)-N,N-dipropylbenzamide involves several steps, starting from the reaction of 3,4-dimethoxyphenylacetone with nitroethane to form 1-(3,4-dimethoxyphenyl)-2-nitropropene. The nitropropene is then reduced using sodium borohydride to form 1-(3,4-dimethoxyphenyl)-2-amino-propane. The final step involves acetylation of the amine group using acetic anhydride and propylamine to form 3-(acetylamino)-N,N-dipropylbenzamide. The synthesis of 3-(acetylamino)-N,N-dipropylbenzamide is relatively straightforward and can be achieved using standard laboratory equipment.

Scientific Research Applications

3-(acetylamino)-N,N-dipropylbenzamide has found applications in scientific research as a tool for studying the central nervous system. It acts as a serotonin and dopamine releaser, similar to MDMA, but with less potent effects. 3-(acetylamino)-N,N-dipropylbenzamide has been used in animal studies to investigate the role of serotonin and dopamine in various behaviors such as locomotion, aggression, and anxiety. It has also been used to study the effects of serotonin and dopamine on the regulation of body temperature and the cardiovascular system.